Cas no 1021265-95-1 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1021265-95-1
• MF: C₁₅H₁₈ClN₃O₃S₂
• MW: 387.904719829559
• CID: 5906484
• PubChem ID: 25856254
• Update Time: 2025-10-29

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide
• N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide
• 1021265-95-1
• AKOS024499900
• CCG-338125
• VU0636952-1
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-4-carboxamide
• F5139-0178

• Inchi： 1S/C15H18ClN3O3S2/c1-9-3-4-11(16)13-12(9)17-15(23-13)18-14(20)10-5-7-19(8-6-10)24(2,21)22/h3-4,10H,5-8H2,1-2H3,(H,17,18,20)
• InChI Key： MEJDZAMMMRXYSH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1SC(=N2)NC(C1CCN(CC1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 387.0478115g/mol
• Monoisotopic Mass: 387.0478115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide

Recent Advances in the Study of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1021265-95-1)

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1021265-95-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and piperidine sulfonamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

The synthesis of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to improve the scalability of the synthesis, making it feasible for industrial applications. The compound's structural features, including the chloro-methyl benzothiazole moiety and the methanesulfonylpiperidine carboxamide group, contribute to its unique chemical and biological properties. These features have been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Pharmacological studies have revealed that N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide exhibits potent activity against specific molecular targets. For instance, it has been shown to inhibit certain kinases and enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its efficacy in reducing tumor growth and inflammation, suggesting its potential as a therapeutic agent for cancer and autoimmune diseases. The compound's selectivity and low toxicity profile further enhance its appeal as a drug candidate.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, enabling the design of more potent derivatives. Computational modeling and molecular docking simulations have provided insights into its binding interactions with target proteins, facilitating the rational design of next-generation analogs. These advancements underscore the compound's versatility and potential for further optimization.

In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1021265-95-1) represents a promising scaffold for drug discovery. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for therapeutic development. Ongoing research aims to explore its full potential, including its application in combination therapies and its efficacy in clinical settings. As the field progresses, this compound is expected to play a pivotal role in addressing unmet medical needs.